Cas no 955584-79-9 (3-ethyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine)

• Product Name: 3-ethyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine
• CAS No: 955584-79-9
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 4667388
• Update Time: 2025-10-28

3-ethyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-3-amine, 5-ethyl-4-(2-thienyl)-

• Inchi： 1S/C9H11N3S/c1-2-6-8(9(10)12-11-6)7-4-3-5-13-7/h3-5H,2H2,1H3,(H3,10,11,12)
• InChI Key： RTWOAIQGFKQEFY-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C2SC=CC=2)C(N)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 414.5±45.0 °C at 760 mmHg
• Flash Point: 204.5±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-ethyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-ethyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine

Comprehensive Guide to 3-ethyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS No. 955584-79-9): Properties, Applications, and Market Insights

The compound 3-ethyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS No. 955584-79-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound features a pyrazole core substituted with an ethyl group and a thiophene ring, making it a versatile building block for drug discovery and advanced material synthesis. In this in-depth guide, we explore its chemical properties, emerging applications, and relevance to current scientific trends.

Chemically, 3-ethyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine belongs to the class of azole derivatives, which are known for their diverse biological activities. The presence of both pyrazole and thiophene moieties contributes to its unique electronic properties, making it valuable for designing small-molecule inhibitors and organic semiconductors. Researchers have particularly focused on its potential in developing kinase inhibitors, a hot topic in cancer therapeutics, as evidenced by recent publications in medicinal chemistry journals.

The synthesis of 955584-79-9 typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Current optimization trends emphasize green chemistry approaches, aligning with the pharmaceutical industry's push toward sustainable synthesis methods. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the structural integrity of this compound, which is crucial for research applications.

In material science, the thiophene-pyrazole hybrid structure of this compound shows promise for organic electronic devices. Its conjugated system and potential for charge transport make it interesting for OLED and organic photovoltaic applications. This aligns perfectly with the growing market demand for flexible electronics and renewable energy solutions, topics frequently searched in scientific databases and patent filings.

From a commercial perspective, 3-ethyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine is primarily supplied by specialty chemical manufacturers serving the pharmaceutical and materials research sectors. The global market for such fine chemicals is projected to grow steadily, driven by increased R&D investment in targeted therapies and functional materials. Current pricing trends reflect its status as a research-grade compound, with purity levels typically ranging from 95% to 98% for most laboratory applications.

Storage and handling of CAS 955584-79-9 require standard laboratory precautions for organic compounds. While not classified as hazardous under current regulations, proper chemical safety protocols should always be followed. This includes storage in cool, dry conditions away from strong oxidizers, a common recommendation for nitrogen-containing heterocycles like this pyrazole derivative.

Recent patent literature reveals growing interest in 3-ethyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine as a scaffold for drug discovery. Several patent applications filed in 2022-2023 describe its incorporation into novel compounds targeting inflammatory pathways and metabolic disorders. These developments correspond with increasing search volumes for small molecule drug candidates and heterocyclic pharmaceuticals in scientific databases.

For researchers working with this compound, analytical methods development remains an active area. Advanced techniques like LC-MS/MS are being employed to study its metabolic stability and pharmacokinetic properties in biological systems. These aspects are particularly relevant to the preclinical research community, as evidenced by frequent queries in academic search engines regarding azole metabolism and structure-activity relationships.

The future outlook for 955584-79-9 appears promising, with potential expansions into agrochemical research and catalysis applications. Its structural features make it a candidate for developing new crop protection agents, a sector experiencing increased research activity due to food security concerns. Additionally, its potential as a ligand in transition metal catalysis is being explored, addressing the chemical industry's need for more efficient synthetic methodologies.

In conclusion, 3-ethyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine represents an important chemical building block with multifaceted applications. Its relevance to current research trends in medicinal chemistry and materials science ensures continued interest from both academic and industrial researchers. As synthetic methods improve and new applications emerge, this compound is likely to maintain its position as a valuable tool in scientific innovation.